Cas no 5873-90-5 (Methyl benzimidate hydrochloride)
5873-90-5 structure
Product Name:Methyl benzimidate hydrochloride
CAS No:5873-90-5
MF:C8H10ClNO
MW:171.624101161957
MDL:MFCD00012575
CID:377315
PubChem ID:87563946
Update Time:2025-04-19
Methyl benzimidate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidicacid, methyl ester, hydrochloride (1:1)
- Methyl Benzimidate Hydrochloride [for Protein modification]
- methyl benzenecarboximidate,hydrochloride
- Methyl Benzenecarboximidoate hydrochloride
- METHYL BENZIMIDATE HYDROCHLORIDE
- Benzimidic Acid Methyl Ester Hydrochloride
- Methyl benzimidate HCl
- Methyl benzenecarboximidate hydrochloride
- C8H10ClNO
- BENZINIDIC ACID METHYL ESTER HYDROCHLORIDE
- Benzenecarboximidic acid, methyl ester, hydrochloride
- methoxyphenylmethanimine, chloride
- methylbenzoimidate hydrochloride
- HDJNHVNQRJMWSH-UHFFFAOYSA-N
- methyl benzimidat
- Methyl benzimidate hydrochloride
-
- MDL： MFCD00012575
- Inchi： 1S/C8H9NO.ClH/c1-10-8(9)7-5-3-2-4-6-7;/h2-6,9H,1H3;1H
- InChI Key： HDJNHVNQRJMWSH-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C1C=CC=CC=1)=N
Computed Properties
- Exact Mass: 171.04500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 33.1
Experimental Properties
- Color/Form: Not determined
- Melting Point: 105-107 °C (dec.) (lit.)
- Water Partition Coefficient: almost transparency
- PSA: 33.08000
- LogP: 2.56010
- Solubility: Not determined
Methyl benzimidate hydrochloride Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：0-10°C
Methyl benzimidate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019144018-5g |
Methyl benzimidate hydrochloride |
5873-90-5 | 95% | 5g |
$356.00 | 2023-09-01 | |
| Alichem | A019144018-25g |
Methyl benzimidate hydrochloride |
5873-90-5 | 95% | 25g |
$499.20 | 2023-09-01 | |
| Fluorochem | 068102-1g |
Methyl Benzenecarboximidoate hydrochloride |
5873-90-5 | 97% | 1g |
￡36.00 | 2022-03-01 | |
| Fluorochem | 068102-5g |
Methyl Benzenecarboximidoate hydrochloride |
5873-90-5 | 97% | 5g |
￡111.00 | 2022-03-01 | |
| TRC | M335185-100mg |
Methyl benzimidate hydrochloride |
5873-90-5 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M335185-250mg |
Methyl benzimidate hydrochloride |
5873-90-5 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M335185-500mg |
Methyl benzimidate hydrochloride |
5873-90-5 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M335185-1g |
Methyl benzimidate hydrochloride |
5873-90-5 | 1g |
$98.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 220515-5G |
Methyl benzimidate hydrochloride |
5873-90-5 | 5g |
¥1853.1 | 2023-12-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M866431-1g |
Methyl Benzimidate Hydrochloride |
5873-90-5 | ≥98% | 1g |
￥430.20 | 2022-09-01 |
Methyl benzimidate hydrochloride Related Literature
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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